Cas no 2138032-84-3 (4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid)

• Product Name: 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid
• CAS No: 2138032-84-3
• MF: C₁₈H₁₇BrFNO₄
• MW: 410.234287977219
• CID: 6227412
• PubChem ID: 165494235
• Update Time: 2025-06-09

4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid
• 4-(3-bromophenyl)-2-{[(tert-butoxy)carbonyl]amino}-6-fluorobenzoic acid
• EN300-1177924
• 2138032-84-3

• Inchi： 1S/C18H17BrFNO4/c1-18(2,3)25-17(24)21-14-9-11(8-13(20)15(14)16(22)23)10-5-4-6-12(19)7-10/h4-9H,1-3H3,(H,21,24)(H,22,23)
• InChI Key： WVPIHXDMZBEVCY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=CC(=C(C(=O)O)C(=C1)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 409.03250g/mol
• Monoisotopic Mass: 409.03250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid

Introduction to 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid (CAS No. 2138032-84-3)

4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid, identified by its CAS number 2138032-84-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzoic acid derivatives, characterized by its structural features including a bromophenyl group, a fluoro substituent, and an amino group protected by a tert-butoxycarbonyl (Boc) group. These structural elements contribute to its unique chemical properties and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The presence of the 3-bromophenyl moiety in the molecule imparts electrophilic characteristics, which can be exploited in various chemical reactions such as cross-coupling reactions. This feature is particularly useful in synthetic organic chemistry, where such intermediates are often employed to construct more complex molecular architectures. Additionally, the fluoro substituent at the 6-position of the benzoic acid ring is known to influence the metabolic stability and binding affinity of drug candidates. Fluorine atoms can modulate electronic effects and hydrophobicity, which are critical factors in drug design.

The (tert-butoxy)carbonylamino group serves as an amino acid protecting group, commonly used to prevent unwanted side reactions during synthetic processes. The Boc group is stable under a wide range of conditions but can be selectively removed under mild acidic conditions, allowing for controlled deprotection and subsequent functionalization. This makes 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid a versatile intermediate in peptide synthesis and other applications where selective protection and deprotection are required.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. Studies have demonstrated that these compounds exhibit properties such as anti-inflammatory, antimicrobial, and anticancer effects. The specific combination of substituents in 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid may contribute to its potential as a lead compound for drug discovery. For instance, the bromophenyl group can interact with specific binding sites on target proteins, while the fluoro substituent can enhance lipophilicity and improve oral bioavailability.

Recent research has highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into drug molecules can lead to improved pharmacokinetic profiles, including enhanced metabolic stability and reduced susceptibility to degradation by enzymes. Moreover, fluorine atoms can influence the electronic properties of the molecule, affecting its interactions with biological targets. These findings underscore the significance of compounds like 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid in the development of next-generation therapeutics.

The synthesis of 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The process typically begins with the functionalization of a suitable precursor, such as 6-fluorobenzoic acid, followed by bromination at the 3-position and subsequent protection of the amino group with a Boc group. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm the integrity of the intermediate products.

The versatility of 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid extends beyond its use as a synthetic intermediate. It can also serve as a building block for more complex molecules through further functionalization. For example, the bromophenyl group can undergo cross-coupling reactions with various nucleophiles, allowing for the introduction of additional substituents at different positions on the aromatic ring. This flexibility makes it an attractive candidate for library synthesis efforts aimed at identifying novel bioactive compounds.

In conclusion, 4-(3-bromophenyl)-2-{(tert-butoxy)carbonylamino}-6-fluorobenzoic acid (CAS No. 2138032-84-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for benzoic acid derivatives, compounds like this one are likely to play an increasingly important role in the development of innovative therapeutic strategies.